Cas no 2229381-50-2 ((3-methylpent-4-yn-1-yl)cyclopentane)

• Product Name: (3-methylpent-4-yn-1-yl)cyclopentane
• CAS No: 2229381-50-2
• MF: C₁₁H₁₈
• MW: 150.260623455048
• CID: 6447188
• PubChem ID: 165966780
• Update Time: 2025-06-10

(3-methylpent-4-yn-1-yl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• (3-methylpent-4-yn-1-yl)cyclopentane
• 2229381-50-2
• EN300-1819593

• Inchi： 1S/C11H18/c1-3-10(2)8-9-11-6-4-5-7-11/h1,10-11H,4-9H2,2H3
• InChI Key： FHPXQOSLTPXCRO-UHFFFAOYSA-N
• SMILES： C1(CCC(C#C)C)CCCC1

Computed Properties

• Exact Mass: 150.140850574g/mol
• Monoisotopic Mass: 150.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on (3-methylpent-4-yn-1-yl)cyclopentane

Recent Advances in the Study of 2229381-50-2 and (3-methylpent-4-yn-1-yl)cyclopentane in Chemical Biology and Pharmaceutical Research

The chemical compound with the identifier 2229381-50-2 and the product name (3-methylpent-4-yn-1-yl)cyclopentane have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential applications in drug discovery, medicinal chemistry, and as intermediates in the synthesis of bioactive compounds. This research brief aims to summarize the latest findings, methodologies, and implications associated with these compounds, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the unique structural features of (3-methylpent-4-yn-1-yl)cyclopentane, which make it a promising candidate for the development of novel therapeutics. The compound's alkyne functionality and cyclopentane ring system offer versatile reactivity, enabling its use in click chemistry and other synthetic transformations. Researchers have successfully employed this molecule in the synthesis of complex pharmacophores, demonstrating its utility in medicinal chemistry. Furthermore, its potential as a building block for targeted drug delivery systems is currently under exploration.

In parallel, investigations into 2229381-50-2 have revealed its role as a key intermediate in the synthesis of biologically active molecules. Recent publications have detailed its use in the construction of heterocyclic compounds with demonstrated antimicrobial and anticancer properties. The compound's stability and reactivity profile make it particularly valuable for high-throughput screening and combinatorial chemistry approaches. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and confirm its purity in various synthetic pathways.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the successful incorporation of both 2229381-50-2 and (3-methylpent-4-yn-1-yl)cyclopentane into a novel class of kinase inhibitors. The research team utilized computational modeling to predict binding affinities, followed by synthetic validation and biological testing. Their results showed promising activity against several cancer cell lines, with improved selectivity profiles compared to existing therapeutics. This work represents a significant step forward in the development of targeted cancer therapies.

From a mechanistic perspective, recent investigations have focused on understanding the metabolic fate and pharmacokinetic properties of these compounds. In vitro studies using human liver microsomes have provided valuable insights into their metabolic stability and potential drug-drug interactions. Additionally, advanced formulation strategies are being explored to enhance the bioavailability of derivatives containing these structural motifs, addressing one of the key challenges in their pharmaceutical development.

The safety profile and toxicological aspects of these compounds have also been subjects of recent research. Preliminary toxicity screenings in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, further studies are required to fully evaluate their long-term safety and potential off-target effects. Regulatory considerations for these compounds are currently being discussed, with particular attention to their classification and handling requirements in industrial settings.

In conclusion, the ongoing research on 2229381-50-2 and (3-methylpent-4-yn-1-yl)cyclopentane demonstrates their growing importance in pharmaceutical development. Their versatile chemical properties and promising biological activities position them as valuable tools in drug discovery pipelines. As research progresses, these compounds are expected to contribute significantly to the development of new therapeutic agents for various diseases, particularly in oncology and infectious diseases. Future studies should focus on optimizing their synthetic routes, expanding their applications, and advancing them through preclinical development stages.